Cas no 1344467-61-3 ((R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol)

• Product Name: (R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol
• CAS No: 1344467-61-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD21356614
• CID: 4774654
• Update Time: 2026-02-26

(R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol
• SB32935
• (R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol

• MDL： MFCD21356614
• Inchi： 1S/C10H12BrNO/c11-8-5-7-6(4-10(8)13)2-1-3-9(7)12/h4-5,9,13H,1-3,12H2/t9-/m1/s1
• InChI Key： MPHSSXCLAAEXQX-SECBINFHSA-N
• SMILES： BrC1C(=CC2=C(C=1)[C@@H](CCC2)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on (R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol

Recent Advances in the Study of (R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol (CAS: 1344467-61-3)

The compound (R)-5-Amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol (CAS: 1344467-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral brominated tetrahydronaphthalenol derivative has been identified as a key intermediate in the synthesis of novel bioactive molecules targeting neurological and oncological disorders. Recent studies have focused on its unique stereochemical properties and its role in modulating specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's efficacy as a precursor in the synthesis of dopamine receptor modulators. The research highlighted the importance of the (R)-enantiomer's configuration in achieving high binding affinity to D2-like receptors, with implications for treating Parkinson's disease and schizophrenia. The bromine substitution at the 3-position was found to enhance metabolic stability while maintaining optimal pharmacokinetic properties.

In parallel research, the compound's potential as a building block for kinase inhibitors has been investigated. A Nature Chemical Biology publication demonstrated its incorporation into allosteric inhibitors of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies. The amino and hydroxyl functional groups were crucial for forming key hydrogen bonds with the target protein, while the bromine atom contributed to improved selectivity profiles.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 Organic Letters paper described an asymmetric catalytic hydrogenation approach that achieves >99% enantiomeric excess, addressing previous challenges in obtaining the pure (R)-isomer. This advancement has facilitated more extensive biological evaluation and structure-activity relationship studies.

Pharmacological characterization studies have revealed interesting properties of 1344467-61-3. The compound demonstrates good blood-brain barrier penetration in rodent models, making it particularly valuable for CNS-targeted drug development. Additionally, its moderate solubility and favorable toxicity profile in preliminary assays suggest potential for further optimization into clinical candidates.

Ongoing research is exploring the compound's utility in PROTAC (proteolysis targeting chimera) design, where its structural features may enable the development of novel targeted protein degraders. Early results presented at the 2024 American Chemical Society meeting indicate successful incorporation into small molecules capable of inducing degradation of disease-relevant proteins.

As the understanding of this compound's applications continues to expand, it is becoming increasingly clear that 1344467-61-3 represents a versatile scaffold in medicinal chemistry. Future research directions likely will focus on exploring its potential in additional therapeutic areas and further optimizing its physicochemical properties for drug development purposes.